Cas no 2171198-16-4 (3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171198-16-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5921807
• PubChem ID: 165816442
• Update Time: 2025-10-31

3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1574313
• 3-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2171198-16-4

• Inchi： 1S/C25H30N2O5/c1-3-17(15-23(28)27(4-2)14-13-24(29)30)26-25(31)32-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
• InChI Key： LICUSEISTZVMEP-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](CC)CC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

3-(3R)-N-Ethyl-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Pentanamidopropanoic Acid: A Comprehensive Overview

The compound CAS No. 2171198-16-4, also known as 3-(3R)-N-Ethyl-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Pentanamidopropanoic Acid, is a highly specialized chemical entity with significant applications in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a pentanamidopropanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in modulating the reactivity and functionality of the molecule.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and catalytic asymmetric reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its application in diverse research areas. For instance, the compound has been employed in the development of novel peptide-based drugs, where its stereochemistry and functional groups contribute to enhanced bioavailability and efficacy.

The structural complexity of 3-(3R)-N-Ethyl-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Pentanamidopropanoic Acid makes it an ideal candidate for studying chiral recognition and molecular interactions. Researchers have utilized this compound in various spectroscopic studies, including nuclear magnetic resonance (NMR) and X-ray crystallography, to elucidate its three-dimensional conformation and intermolecular interactions. These insights are invaluable for designing more efficient catalysts and drug delivery systems.

In addition to its role in fundamental research, this compound has found practical applications in the pharmaceutical industry. Its ability to serve as a versatile building block in peptide synthesis has been exploited in the development of bioactive molecules targeting various therapeutic areas, such as oncology, neurodegenerative diseases, and infectious diseases. The integration of this compound into drug discovery pipelines underscores its potential to contribute to the creation of next-generation therapeutics.

From a synthetic perspective, the preparation of CAS No. 2171198-16-4 involves a multi-step process that demands meticulous control over reaction conditions and stereochemical outcomes. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the subsequent introduction of the ethyl substituent through alkylation reactions. The stereochemistry at the chiral center is carefully controlled using enantioselective techniques, ensuring the desired R configuration is achieved with high fidelity.

Emerging trends in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly protocols that minimize waste generation and reduce energy consumption. For example, solvent-free reactions or catalytic systems are being explored to enhance the sustainability of its production process without compromising product quality or yield.

The integration of computational chemistry tools has further advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational approaches complement experimental studies by predicting optimal reaction conditions and guiding synthetic strategies.

In conclusion, 3-(3R)-N-Ethyl-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Pentanamidopropanoic Acid, or CAS No. 2171198-16-4, stands as a testament to modern chemical innovation. Its unique structure, versatile functionality, and wide-ranging applications position it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific knowledge and therapeutic innovation.